Cas no 89730-10-9 (Cycloheptanone, 2-(pentylsulfonyl)-)
89730-10-9 structure
Product Name:Cycloheptanone, 2-(pentylsulfonyl)-
CAS No:89730-10-9
MF:C12H22O3S
MW:246.366282939911
CID:591221
PubChem ID:13128922
Update Time:2025-04-19
Cycloheptanone, 2-(pentylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-(pentylsulfonyl)-
- 2-pentylsulfonylcycloheptan-1-one
- 89730-10-9
- 2-(Pentane-1-sulfonyl)cycloheptan-1-one
- DTXSID20520452
-
- Inchi: 1S/C12H22O3S/c1-2-3-7-10-16(14,15)12-9-6-4-5-8-11(12)13/h12H,2-10H2,1H3
- InChI Key: LBLMRADUGNMYJM-UHFFFAOYSA-N
- SMILES: S(CCCCC)(C1C(CCCCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 246.12896573g/mol
- Monoisotopic Mass: 246.12896573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.6Ų
Cycloheptanone, 2-(pentylsulfonyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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